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Compound of Interest

Compound Name: 2-Hexylcinnamyl-alcohol-d5

Cat. No.: B12382468

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Hexylcinnamyl-alcohol-d5, a
deuterated stable isotope of 2-Hexylcinnamyl alcohol. This document is intended for
researchers, scientists, and professionals in drug development, offering detailed information on
its chemical properties, synthesis, potential applications, and relevant experimental protocols.
The guide emphasizes the utility of this compound in pharmacokinetic and metabolic studies,
particularly as an internal standard for quantitative analysis.

Introduction

2-Hexylcinnamyl-alcohol-d5 is the deuterated analog of 2-Hexylcinnamy! alcohol, a derivative
of cinnamaldehyde. The replacement of five hydrogen atoms with deuterium on the phenyl ring
provides a stable isotopic label, making it an invaluable tool in analytical chemistry and
pharmaceutical research. Deuterated compounds are chemically similar to their non-deuterated
counterparts but possess a greater mass. This mass difference allows for their differentiation in
mass spectrometry-based assays, making them ideal internal standards for ensuring the
accuracy and precision of quantitative bioanalysis.[1]

The strategic incorporation of deuterium can also significantly impact the metabolic fate of a
molecule. The carbon-deuterium bond is stronger than the carbon-hydrogen bond, leading to a
slower rate of metabolic cleavage by enzymes such as the cytochrome P450 (CYP) family. This
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phenomenon, known as the kinetic isotope effect, can lead to an improved pharmacokinetic
profile, including a longer half-life and reduced formation of toxic metabolites.[2][3]

Chemical and Physical Properties

The fundamental properties of 2-Hexylcinnamyl-alcohol-d5 are summarized in the table

below.

Property Value Reference

CAS Number 1044744-19-5 (Unlabeled) [Clearsynth]

Chemical Formula Ci15H17DsO [Clearsynth]

Molecular Weight 223.37 g/mol [Clearsynth]
(E)-2-(benzylidene-d5)octan-1-

IUPAC Name | [Clearsynth]
0
Not specified (likely a liquid or

Appearance . .
low-melting solid)

N Not specified (expected to be
Solubility

soluble in organic solvents)

Synthesis and Characterization

While a specific, detailed experimental protocol for the synthesis of 2-Hexylcinnamyl-alcohol-
d5 is not readily available in published literature, a plausible synthetic route can be devised
based on established organic chemistry principles and methods for preparing similar
deuterated compounds. The proposed synthesis involves a two-step process starting from
commercially available benzaldehyde-d5.

Proposed Synthesis Workflow
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Proposed Synthesis of 2-Hexylcinnamyl-alcohol-d5

Step 1: Aldol Condensation Step 2: Reduction

Genzaldehyde-da [OctanaD G-Hexylcinnamaldehyde-da Geducing Agent (e.g., NaBH4D
Base (e.g., NaOH or KOH) \ /

G-Hexylcinnamaldehyde-da 2 Hexylcinnamyl-alcohol- d5
Intracellular - Q Drug Efflux Inhibition
ATP
Increased Intracellular hydroly5|s
[Drug Concentratlon] ABC Transporter (e.g., P-gp) Extracellular

Enhanced Cancer
Cell Death

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to 2-Hexylcinnamyl-
alcohol-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12382468#2-hexylcinnamyl-alcohol-d5-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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